Cas no 132-13-8 (1H-Benzimidazole,5,6-dimethyl-1-a-D-ribofuranosyl-)

1H-Benzimidazole,5,6-dimethyl-1-a-D-ribofuranosyl- structure
132-13-8 structure
Product Name:1H-Benzimidazole,5,6-dimethyl-1-a-D-ribofuranosyl-
CAS No:132-13-8
MF:C14H18N2O4
MW:278.303723812103
CID:163623
PubChem ID:160433
Update Time:2025-04-19

1H-Benzimidazole,5,6-dimethyl-1-a-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,5,6-dimethyl-1-a-D-ribofuranosyl-
    • alpha-ribazole
    • ALPHA RIBAZOL
    • a-Ribazole
    • α-Ribazole
    • 1-α-D-Ribofuranosyl-5,6-dimethyl-1H-benzoimidazole
    • 5,6-Dimethyl-1-(α-D-ribofuranosyl)-1H-benzimidazole
    • (2S,3R,4S,5R)-2-(5,6-dimethylbenzimidazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • CHEBI:10329
    • SCHEMBL1332720
    • ENA499945F
    • 5,6-DIMETHYLBENZIMIDAZOLE-.ALPHA.-D-RIBOFURANOSIDE
    • 1H-BENZIMIDAZOLE, 5,6-DIMETHYL-1-.ALPHA.-D-RIBOFURANOSYL-
    • Q27108618
    • 132-13-8
    • .alpha.-Ribazole
    • DTXSID201030606
    • .ALPHA.-RIBAZOLE [MI]
    • 5,6-dimethyl-1-(alpha-d-ribofuranosyl)benzimidazole
    • (5S,2R,3R,4R)-5-(5,6-Dimethylbenzimidazolyl)-2-(hydroxymethyl)oxolane-3,4-diol
    • C05775
    • 5,6-dimethyl-1-alpha-D-ribofuranosyl-1H-benzimidazole
    • N1-(alpha-D-ribosyl)-5,6-dimethylbenzimidazole
    • 1-alpha-D-Ribofuransido-5,6-dimethylbenzimidazole
    • 5,6-DIMETHYL-1-(.ALPHA.-D-RIBOFURANOSYL)BENZIMIDAZOLE
    • 1H-Benzimidazole, 5,6-dimethyl-1-alpha-D-ribofuranosyl-
    • UNII-ENA499945F
    • (2S,3R,4S,5R)-2-(5,6-dimethylbenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 5,6-DIMETHYLBENZIMIDAZOLE-ALPHA-D-RIBOFURANOSIDE
    • Inchi: 1S/C14H18N2O4/c1-7-3-9-10(4-8(7)2)16(6-15-9)14-13(19)12(18)11(5-17)20-14/h3-4,6,11-14,17-19H,5H2,1-2H3/t11-,12-,13-,14+/m1/s1
    • InChI Key: HLRUKOJSWOKCPP-SYQHCUMBSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@H]1N1C=NC2C=C(C)C(C)=CC1=2)O)O

Computed Properties

  • Exact Mass: 278.127
  • Monoisotopic Mass: 278.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • Density: 1.5
  • Melting Point: 198-199°
  • Boiling Point: 569.2°Cat760mmHg
  • Flash Point: 298°C
  • Refractive Index: 1.683
  • Specific Rotation: D23 +14° (c = 0.9 in pyridine)

1H-Benzimidazole,5,6-dimethyl-1-a-D-ribofuranosyl- Pricemore >>

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